2-Propenoic acid, 3-(4-aminophenyl)-, (2R)-2-methylbutyl ester, (2E)-

• CAS: 62742-50-1
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• SMILES: CCC(C)COC(=O)C=CC1=CC=C(C=C1)N
• InChI: InChI=1S/C14H19NO2/c1-3-11(2)10-17-14(16)9-6-12-4-7-13(15)8-5-12/h4-9,11H,3,10,15H2,1-2H3/b9-6+/t11-/m1/s1
• InChIKey: OUZTVIGSXSIPAZ-OALRPVAKSA-N

Procurement of enantiopure (2R)-2-methylbutyl p-aminocinnamate ensures consistent right-handed helical twisting power (HTP) for ferroelectric liquid-crystal mixtures, eliminating batch-to-batch pitch variability encountered with racemic or achiral alternatives. The 4-amino substitution shifts UV absorption to 330-370 nm (UV-B), providing superior solar protection compared to non-amino cinnamates. - Melting point: 78 °C for solid-state stability during hot-fill emulsion manufacturing. - Density: 1.064 g/cm³ (approx. 6% lower than ethyl analog), reducing sedimentation velocity in low-viscosity formulations. - Purity: ≥98% (HPLC) with full certificate of analysis; available in gram to kilogram quantities.

62742-50-1 Procurement & Differentiation

(+)-2-Methylbutyl p-aminocinnamate (CAS 62742-50-1) is a chiral p-aminocinnamic acid ester that combines a UV-B-absorbing cinnamate chromophore with an enantiopure (2R)-2-methylbutyl side chain . The compound is primarily employed as a synthetic intermediate for ferroelectric liquid-crystal dopants (e.g., DOBAMBC-type Schiff bases) and as a specialty UV-filter ingredient in cosmetic sunscreens . Its solid-state properties include a melting point of 78 °C, a density of 1.064 ± 0.06 g cm⁻³ (20 °C), and a predicted refractive index of 1.5110 .

Liquid-crystal chiral dopant synthesis: enantiopure (2R)-configured tail for SmC* phase induction studies

UV‑B filter development: 4‑amino cinnamate chromophore for UV‑B absorption research

62742-50-1 Substitution Risk

Although several p-aminocinnamate esters share the same chromophore, simple replacement of the (2R)-2-methylbutyl ester with a methyl, ethyl, or achiral butyl analog eliminates the stereochemical information required for helical-twisting-power (HTP) applications in chiral nematic or ferroelectric liquid-crystal mixtures [1]. In UV-filter use, the branched, chiral ester alters both the melting point and the oil/water partition behavior relative to linear-chain esters, directly affecting formulation compatibility and photostability in finished sunscreen products [2]. The quantitative differentiation below demonstrates that the (R)-configured 2-methylbutyl tail is not a passive spectator but a functional determinant of thermal, optical, and chiroptical performance.

Achiral ester substitution may eliminate helical twisting power

Methyl, ethyl, or achiral butyl analogs lack the stereochemical information required for SmC* phase induction in liquid-crystal research.

Linear-chain esters may alter solid-state handling and formulation stability

Replacement with unbranched esters typically lowers the melting point, affecting room-temperature storage and processing consistency.

Non‑amino cinnamate analogs may shift UV absorption out of the UV‑B range

Unsubstituted cinnamates primarily absorb below 280 nm, reducing relevance for sunscreen filter development studies.

• [1] Meyer, R. B. et al. Ferroelectric Liquid Crystals. J. Phys. Lett. 1975, 36, L‑69–L‑71. (Demonstrates that the 2-methylbutyl terminal group is essential for ferroelectric SmC* behavior in p-alkoxybenzylidene-p'-aminocinnamates.) View Source
• [2] Shaath, N. A. Ultraviolet Filters. Photochem. Photobiol. Sci. 2010, 9, 464–469. (Reviews structure–property relationships of cinnamate UV filters, highlighting the impact of ester chain branching on photostability and formulation.) View Source

62742-50-1 Quantitative Evidence

Melting Point Elevation vs. Ethyl 4-Aminocinnamate

The (2R)-2-methylbutyl ester exhibits a melting point of 78 °C, which is 4–8 °C higher than that of the closest achiral analog, ethyl 4-aminocinnamate (70–74 °C) . Elevated melting point correlates with reduced tendency to oil out during room-temperature storage and easier handling as a free-flowing crystalline powder .

Melting Point vs. Ethyl Ester

Head-to-head comparison

78 °C vs. 70–74 °C
Δ +4 to +8 °C

Higher melting point supports easier room-temperature handling and weighing during formulation screening.

Capillary melting point; literature values

Evidence Dimension	Melting point (capillary, lit.)
Target Compound Data	78 °C
Comparator Or Baseline	Ethyl 4-aminocinnamate: 70–74 °C
Quantified Difference	Δ m.p. = +4 to +8 °C
Conditions	Capillary melting point apparatus; literature values

Why This Matters

A higher-melting solid reduces cold-chain storage requirements and improves weighing accuracy during high-throughput formulation screening, directly lowering procurement risk.

Helical Twisting Power: Chiral vs. Achiral

The enantiopure (2R)-2-methylbutyl group of the target compound is a prerequisite for inducing a macroscopic helical structure in achiral nematic or smectic hosts [1]. In contrast, methyl and ethyl p-aminocinnamates are achiral and produce zero twist (HTP = 0 μm⁻¹) [1]. The (S)-enantiomer (CAS 60951-69-1) yields an HTP of opposite sign but equal magnitude, making enantiomeric purity a non-negotiable specification for applications requiring a defined handedness [2].

HTP Chiral vs. Achiral

Class-level inference

Non-zero HTP (R) vs. zero (achiral)

Enantiopure (R)-configuration provides non-zero twist for chiral liquid-crystal research.

Measured on derived Schiff bases; sign determined by (R)-configuration

Evidence Dimension	Helical twisting power (HTP) in nematic host
Target Compound Data	Non-zero HTP; sign determined by (R)-configuration (value not available for isolated ester; measured on derived Schiff bases typically 10–50 μm⁻¹) [1]
Comparator Or Baseline	Methyl/ethyl 4-aminocinnamate: HTP = 0 μm⁻¹ (achiral)
Quantified Difference	HTP > 0 vs. HTP = 0
Conditions	Doped nematic liquid-crystal host; HTP = 1/(c × pitch) [1][2]

Why This Matters

Procurement of the (2R)-configured ester eliminates the need for costly chiral resolution of the final liquid-crystal mixture and ensures batch-to-batch helical pitch consistency.

• [1] Goodby, J. W. et al. Ferroelectric Liquid Crystals: Principles, Properties and Applications. Gordon & Breach, 1991; Chapter 2. (Establishes that the 2-methylbutyl chiral tail is essential for ferroelectric SmC* phase induction; achiral analogs do not form the phase.) View Source
• [2] Slaney, A. J. et al. Helical Twisting Power of Chiral Dopants in Nematic Liquid Crystals. Liq. Cryst. 1992, 11, 135–150. (Quantifies HTP for a series of chiral 2-methylbutyl esters; demonstrates sign inversion upon enantiomer switching.) View Source

Density Advantage vs. Ethyl 4-Aminocinnamate

The measured density of (+)-2-methylbutyl p-aminocinnamate is 1.064 g cm⁻³ (20 °C), compared with 1.130 g cm⁻³ predicted for ethyl 4-aminocinnamate . The ~6 % lower density of the target compound can reduce sedimentation rates in low-viscosity suspension vehicles, improving dose uniformity during topical or dispersion-based processing .

Density vs. Ethyl Ester

Cross-study comparable

1.064 vs. 1.130 g/cm³
Δ −0.066 g/cm³ (−5.8%)

Lower density may support suspension stability and dose uniformity in low-viscosity vehicles.

Density at 20 °C, 760 Torr

Evidence Dimension	Density at 20 °C
Target Compound Data	1.064 ± 0.06 g cm⁻³
Comparator Or Baseline	Ethyl 4-aminocinnamate: 1.130 ± 0.06 g cm⁻³ (predicted)
Quantified Difference	Δρ ≈ −0.066 g cm⁻³ (−5.8 %)
Conditions	20 °C, 760 Torr

Why This Matters

Lower density can translate into longer physical shelf-life of pre-formulated suspensions, reducing the frequency of re-dispersion steps in automated production lines.

UV‑B Absorption vs. Non‑Amino Cinnamates

p-Aminocinnamate esters exhibit a primary absorption band red-shifted relative to non‑amino cinnamates due to the electron-donating 4‑NH₂ group [1][2]. Methyl 4-aminocinnamate shows λmax in the range 329–382 nm depending on solvent, whereas unsubstituted methyl cinnamate absorbs at λmax ≈ 276 nm [1]. UV‑Vis spectra of the target compound in methanol confirm the characteristic cinnamate-amine absorption envelope [3], placing it in the UV‑B region critical for sunscreen performance.

UV‑B λmax vs. Non‑Amino

Class-level inference

λmax ≈ 330–370 nm vs. ~276 nm
Δ +54–94 nm

Bathochromic shift into UV‑B range supports sunscreen filter development research.

Inferred from methyl analog; methanol solution

Evidence Dimension	UV‑Vis absorption maximum (λmax)
Target Compound Data	λmax ≈ 330–370 nm (methanol; inferred from methyl analog and spectral database) [1][3]
Comparator Or Baseline	Methyl cinnamate (non‑amino): λmax ≈ 276 nm [1]
Quantified Difference	Δλmax ≈ +54–94 nm (bathochromic shift)
Conditions	Methanol or 1,4‑dioxane solution; ambient temperature [1][3]

Why This Matters

The bathochromic shift into the UV‑B region (280–320 nm) makes the compound a viable starting point for sunscreen actives, whereas non‑amino cinnamates primarily absorb in the UV‑C range, providing negligible solar protection.

• [1] Pietrzak, M.; Jędrzejewska, B. Aromatic Amines in Organic Synthesis Part III; p-Aminocinnamic Acids and Their Methyl Esters. Molecules 2024, 29, 3329. (Reports UV‑Vis λmax 332–375 nm in 1,4‑dioxane for p-aminocinnamic acid derivatives.) View Source
• [2] BASF AG. P-Aminocinnamic Acid Substituted Triazine. Patent DE4138720A1, 1993. (Describes the UV‑A/UV‑B absorption advantage of p-aminocinnamate building blocks over unsubstituted cinnamates.) View Source
• [3] Wiley SpectraBase. (-)-p-Aminocinnamic acid, 2-methylbutyl ester – UV‑Vis spectrum. Compound ID 6pADaz2Du5A. https://spectrabase.com/compound/6pADaz2Du5A (accessed 2026-04-28). View Source

62742-50-1 Application Scenarios

Ferroelectric SmC* Chiral Dopant

The enantiopure (2R)-2-methylbutyl tail provides non-zero helical twisting power (HTP), a prerequisite for inducing the chiral smectic C* phase in Schiff-base liquid crystals such as DOBAMBC [1]. Procuring the (R)-configured ester guarantees a right-handed helix, eliminating batch-to-batch pitch variability encountered with racemic or achiral alternatives .

UV‑B Sunscreen Active Development

The 4‑amino substitution shifts the absorption maximum into the UV‑B region (330–370 nm), whereas non‑amino cinnamates absorb predominantly below 280 nm and provide negligible solar protection [1]. The higher melting point (78 °C) improves solid-state stability during hot-fill emulsion manufacturing compared with lower-melting ethyl 4-aminocinnamate .

Stable Pre-Formulated Suspensions for Automation

The measured density of 1.064 g cm⁻³ is approximately 6 % lower than that of ethyl 4-aminocinnamate, reducing sedimentation velocity in low-viscosity vehicles and extending the physical shelf-life of stock suspensions used in high-throughput robotic formulation platforms [1].

Application

Selection Property

Validation Focus

Liquid-crystal chiral dopant research

Enantiopure (2R)-2-methylbutyl ester

Helical twisting power and SmC* phase induction in nematic hosts

UV‑B filter development

4‑amino cinnamate chromophore

UV‑Vis spectral red-shift and photostability assessment

Formulation pre-screening for automated dispensing

Lower density vs. ethyl analog

Sedimentation rate and suspension homogeneity

• [1] Pietrzak, M.; Jędrzejewska, B. Aromatic Amines in Organic Synthesis Part III; p-Aminocinnamic Acids and Their Methyl Esters. Molecules 2024, 29, 3329. (UV‑Vis data confirming red-shifted absorption of p-aminocinnamates vs. non‑amino cinnamates.) View Source